Benzonitrile, 4-[[(4-pentylphenyl)methylene]amino]-

• CAS No.: 49763-60-2
• Molecular Formula: C19H20N2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 4-[(4-pentylphenyl)methylideneamino]benzonitrile
• InChI: InChI=1S/C19H20N2/c1-2-3-4-5-16-6-8-18(9-7-16)15-21-19-12-10-17(14-20)11-13-19/h6-13,15H,2-5H2,1H3
• InChI Key: FCQPUXSTFWFVHK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C#N

Description

Benzonitrile, 4-[[(4-pentylphenyl)methylene]amino]- is a useful research compound. Its molecular formula is C19H20N2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.9 g. of p-aminobenzonitrile and 8.8 g. of p-n-pentylbenzaldehyde in 100 ml. of benzene is treated with 150 mg. of p-toluenesulfonic acid and reacted as described in Example 1. After evaporation, there remain 13.9 g. of a yellow oil which crystallizes with cooling. Purification is carried out by several recrystallizations from isopropanol as described in Example 1. The p-[(p-n-pentylbenzyliden)amino]benzonitrile which is obtained has a melting point of 45.6°-46.4° C. and a clearing point of 75.0° C. UV (ethanol): ε279 = 24400 (shoulder at 314 nm). The nuclear magnetic resonance, mass spectrum, infrared and microanalysis data confirm the structure.